Cas no 62466-31-3 (Thiourea, N-(4-methylphenyl)-N'-(1-phenylethyl)-)

• Product Name: Thiourea, N-(4-methylphenyl)-N'-(1-phenylethyl)-
• CAS No: 62466-31-3
• MF: C₁₆H₁₈N₂S
• MW: 270.392522335052
• CID: 443921
• PubChem ID: 20410069
• Update Time: 2025-04-19

Thiourea, N-(4-methylphenyl)-N'-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-methylphenyl)-N'-(1-phenylethyl)-
• 1-(4-methylphenyl)-3-(1-phenylethyl)thiourea
• DTXSID50606910
• 62466-31-3
• N-(4-Methylphenyl)-N'-(1-phenylethyl)thiourea
• AKOS003709322

• Inchi： 1S/C16H18N2S/c1-12-8-10-15(11-9-12)18-16(19)17-13(2)14-6-4-3-5-7-14/h3-11,13H,1-2H3,(H2,17,18,19)
• InChI Key： KJQCAIIPPWCJNI-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CC=1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.11924
• Monoisotopic Mass: 270.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06